Cas no 27493-61-4 (H-Val-Ala-OH)

• Product Name: H-Val-Ala-OH
• CAS No: 27493-61-4
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD00020397
• CID: 254504
• PubChem ID: 6992638
• Update Time: 2025-06-08

H-Val-Ala-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-((S)-2-Amino-3-methylbutanamido)propanoic acid
• H-Val-Ala-OH
• (2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]propanoic acid
• L-Alanine, L-valyl-
• Val-Ala
• Val-Ala-OH
• HO-Ala-Val-H
• H-Val-Ala-OH.HCl
• L-Alanine,L-valyl
• L-Val-L-Ala
• L-valyl-L-alanine
• Valylalanine
• Valyl-Alanine
• Alanine, N-L-valyl-
• AK109021
• L-Alanine,l-valyl-
• L-Val-L-Ala-OH
• H-Val-Ala-OH, AldrichCPR
• HSRXSKHRSXRCFC-WDSKDSINSA-N
• AX8134026
• ST24035831
• Q27145065
• (2S)-2-[[(2S
• Valine-Alanine dipeptide
• CS-W007035
• (S)-2-((S)-2-Amino-3-methylbutanamido)propanoic acid (H-L-Val-L-Ala-OH)
• V-A Dipeptide
• 27493-61-4
• DTXSID60426328
• A876911
• Valine Alanine dipeptide
• MFCD00020397
• VA dipeptide
• CHEBI:75008
• CHEMBL55523
• HY-W007035
• J-016790
• SCHEMBL1711406
• AKOS010420475
• BP-27957
• DS-4133
• Valyl-alanineValyl-alanine
• 452: PN: WO2005081628 SEQID: 1561 claimed protein
• (2S)-2-[[(2S)-2-azaniumyl-3-methylbutanoyl]amino]propanoate
• DTXSID50319114
• DTXCID40377162
• (2S)-2-(((2S)-2-azaniumyl-3-methylbutanoyl)amino)propanoate
• N-Valylalanine
• (2S)-2-(((2S)-2-amino-3-methylbutanoyl)amino)propanoic acid
• N-L-Valyl-L-alanine
• DB-328065
• DTXCID40820264
• 1115-74-8
• (S)-2-((S)-2-AMINO-3-METHYLBUTANAMIDO)PROPANOICACID

• MDL： MFCD00020397
• Inchi： 1S/C8H16N2O3/c1-4(2)6(9)7(11)10-5(3)8(12)13/h4-6H,9H2,1-3H3,(H,10,11)(H,12,13)/t5-,6-/m0/s1
• InChI Key： HSRXSKHRSXRCFC-WDSKDSINSA-N
• SMILES： O=C([C@H](C(C)C)N)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 188.11600
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 92.4

Experimental Properties

• Density: 1.157 g/cm3 (26 ºC)
• Melting Point: 257-258 ºC
• Boiling Point: 401.8°C at 760 mmHg
• Flash Point: 196.8°C
• Refractive Index: 1.486
• Solubility: Soluble (192 g/l) (25 º C),
• PSA: 92.42000
• LogP: 0.65020

H-Val-Ala-OH Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD134026)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides

Additional information on H-Val-Ala-OH

Recent Advances in the Study of 27493-61-4 and H-Val-Ala-OH: Implications for Chemical Biology and Pharmaceutical Research

The compound with CAS number 27493-61-4, along with the dipeptide H-Val-Ala-OH, has garnered significant attention in recent chemical biology and pharmaceutical research. These molecules serve as critical building blocks and intermediates in the synthesis of more complex bioactive compounds. This research brief aims to summarize the latest findings related to these entities, focusing on their synthetic applications, biological activities, and potential therapeutic uses.

Recent studies have highlighted the role of 27493-61-4 as a versatile intermediate in the synthesis of peptide-based therapeutics. Its unique chemical properties make it an ideal candidate for the development of novel drug delivery systems. Concurrently, H-Val-Ala-OH, a dipeptide composed of valine and alanine, has been investigated for its potential in modulating enzymatic activity and enhancing the stability of peptide drugs. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize these compounds and their derivatives.

One of the most promising applications of H-Val-Ala-OH lies in its ability to act as a substrate mimic for proteases. A 2023 study demonstrated that this dipeptide can inhibit the activity of certain serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study utilized molecular docking simulations and kinetic assays to elucidate the binding interactions between H-Val-Ala-OH and the target enzymes. These findings open new avenues for the design of protease inhibitors with improved specificity and efficacy.

In addition to its biological applications, 27493-61-4 has been explored for its utility in solid-phase peptide synthesis (SPPS). A recent publication in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a resin-based SPPS protocol, resulting in higher yields and reduced side reactions. This advancement is particularly relevant for the large-scale production of peptide-based pharmaceuticals, where efficiency and purity are paramount.

Further investigations into the pharmacokinetic properties of H-Val-Ala-OH have revealed its favorable absorption and distribution profiles in preclinical models. These studies, conducted using radiolabeled analogs, indicated that the dipeptide can cross cellular membranes with relative ease, making it a promising candidate for oral delivery of peptide drugs. However, challenges related to metabolic stability and renal clearance remain to be addressed in future research.

In conclusion, the ongoing research on 27493-61-4 and H-Val-Ala-OH underscores their importance in chemical biology and pharmaceutical development. The integration of these compounds into drug design strategies holds significant potential for addressing unmet medical needs. Future studies should focus on optimizing their synthetic routes, enhancing their biological activities, and evaluating their safety profiles in clinical settings.